3-(Benzylsulfanyl)-1-(4-chlorophenyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile
Description
This compound belongs to the tetrahydroisoquinolinecarbonitrile class, characterized by a bicyclic core structure with a nitrile group at position 4 and a benzylsulfanyl moiety at position 3. The 4-chlorophenyl substitution at position 1 introduces electronegativity and steric bulk, which may influence binding affinity and pharmacokinetic properties. Key features include:
- Molecular formula: Likely C₂₃H₁₉ClN₂S (inferred from analogs).
- Key functional groups: Chlorophenyl (electron-withdrawing), benzylsulfanyl (lipophilic), and tetrahydroisoquinoline (rigid bicyclic framework).
- Applications: Such compounds are often explored in medicinal chemistry for kinase inhibition or CNS-targeted therapies due to their ability to penetrate lipid membranes .
Properties
IUPAC Name |
3-benzylsulfanyl-1-(4-chlorophenyl)-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19ClN2S/c24-18-12-10-17(11-13-18)22-20-9-5-4-8-19(20)21(14-25)23(26-22)27-15-16-6-2-1-3-7-16/h1-3,6-7,10-13H,4-5,8-9,15H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYCVSLLHTCDQKK-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=C(N=C2C3=CC=C(C=C3)Cl)SCC4=CC=CC=C4)C#N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19ClN2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.9 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
3-(Benzylsulfanyl)-1-(4-chlorophenyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile is a compound of significant interest due to its potential biological activities. This article aims to explore its pharmacological properties, mechanisms of action, and relevant case studies that highlight its efficacy in various biological contexts.
- Molecular Formula : C24H18ClF3N2S
- Molecular Weight : 458.93 g/mol
- CAS Number : [71529624]
The biological activity of this compound is primarily attributed to its interaction with various cellular pathways. It has been noted for its potential neuroprotective effects, particularly in models of neurodegenerative diseases. Research indicates that compounds similar to this isoquinoline derivative can modulate dopamine receptor activity, which is crucial in the context of Parkinson's disease and other neurodegenerative disorders .
Antioxidant Activity
Studies have shown that derivatives of tetrahydroisoquinoline exhibit significant antioxidant properties. These compounds can scavenge free radicals and reduce oxidative stress in cells, which is beneficial in preventing cellular damage associated with various diseases .
Neuroprotective Effects
Research indicates that 3-(Benzylsulfanyl)-1-(4-chlorophenyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile may protect dopaminergic neurons from apoptosis. In vitro studies have demonstrated that it can enhance cell viability in dopaminergic cell lines exposed to neurotoxic agents . This suggests a potential therapeutic application in neurodegenerative conditions.
Anticancer Potential
The compound's structural features suggest it may possess anticancer properties. Similar isoquinoline derivatives have been evaluated for their cytotoxic effects against various cancer cell lines. For instance, certain tetrahydroisoquinoline derivatives have shown promising results against breast cancer cells (MCF-7) and colon cancer cells (HCT-116), indicating a need for further investigation into the specific effects of this compound on tumor growth and cell proliferation .
Case Studies and Research Findings
Comparison with Similar Compounds
Table 1: Structural and Physicochemical Comparison of Selected Analogs
Substituent Impact on Properties
Position 1 (Aryl Group): Chlorophenyl (Target Compound): The chlorine atom’s electronegativity and size enhance dipole interactions and may improve target binding compared to phenyl or fluorophenyl analogs. Chlorine’s higher atomic weight increases molecular weight (~390 vs. 374.48 for fluorophenyl analogs) . Trifluoromethylphenyl (): The -CF₃ group is highly lipophilic and electron-withdrawing, improving membrane permeability and resistance to oxidative metabolism .
Position 3 (Sulfanyl Group): Benzylsulfanyl (Target Compound): Contributes to lipophilicity, favoring blood-brain barrier penetration. 4-tert-Butylbenzylsulfanyl (): Bulky substituent may hinder binding in sterically constrained environments but improve selectivity for larger pockets .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
